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Compound of Interest

Compound Name: 2-Methoxyethyl laurate

Cat. No.: B15347580

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxyethyl laurate, also known as 2-methoxyethyl dodecanoate, is an ester of lauric acid
and 2-methoxyethanol. Its molecular structure and resulting physical properties are of
significant interest in various scientific and industrial applications, including its potential use in
pharmaceutical and cosmetic formulations. This technical guide provides a detailed overview of
the core physical characteristics of 2-Methoxyethyl laurate, supplemented with established
experimental methodologies for their determination.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Methoxyethyl laurate is
presented below. It is important to note that some of these values are estimated based on
computational models due to the limited availability of experimentally determined data in the
public domain.
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Property Value Source
Molecular Formula C15H3003 PubChem[1]
Molecular Weight 258.40 g/mol PubChem[1]

. . 333.10 °C (estimated at
Boiling Point FlavScents[2]
760.00 mm Hg)

Melting Point Not available

Density Not available

o 1.119 mg/L at 25 °C
Solubility in Water . FlavScents[2]
(estimated)

Appearance Not available
Odor Not available
CAS Number 6309-52-0 PubChem[1]

Experimental Protocols for Physical
Characterization

The determination of the physical characteristics of a chemical entity like 2-Methoxyethyl
laurate requires precise and validated experimental protocols. Below are detailed
methodologies for measuring key physical properties of liquid esters.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For high-molecular-weight esters like 2-Methoxyethyl
laurate, several methods can be employed:

« Distillation Method: A simple or fractional distillation apparatus is set up. The liquid is heated,
and the temperature at which the vapor condenses and is collected as distillate over a
steady range is recorded as the boiling point. It is crucial to record the atmospheric pressure
at the time of the measurement as boiling points are pressure-dependent.[3]
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e Thiele Tube Method: This micro-method is suitable for small sample volumes. A small
amount of the sample is placed in a fusion tube, and an inverted capillary tube is added. The
setup is heated in a Thiele tube containing a high-boiling liquid (e.g., mineral oil). The
temperature at which a rapid and continuous stream of bubbles emerges from the capillary,
and upon cooling, the liquid is drawn back into the capillary, is recorded as the boiling point.

[3]

e Thermogravimetric Analysis (TGA): This technique can be used to estimate the normal
boiling point by measuring the weight loss of a sample as a function of temperature.[4]

Determination of Melting Point (for solidifiable esters)

Should 2-Methoxyethyl laurate be a solid at room temperature or have a melting point that
allows for solidification, the following method is standard:

 Differential Scanning Calorimetry (DSC): DSC is a highly sensitive and accurate method for
determining the melting point and heat of fusion of a substance. A small, weighed sample is
heated at a controlled rate in a sealed pan, and the heat flow to the sample is compared to
that of an empty reference pan. The temperature at the peak of the endothermic melting
transition is recorded as the melting point.[5][6]

Determination of Density

The density of a liquid is its mass per unit volume and is an important parameter for quality
control and formulation development.

o Pycnometer Method: A pycnometer, a flask with a specific, accurately known volume, is
weighed empty, then filled with the sample liquid and weighed again. The density is
calculated by dividing the mass of the liquid by the volume of the pycnometer. Temperature
control is critical for accurate measurements.[7]

¢ Oscillating U-Tube Method: This method utilizes a digital density meter. The sample is
introduced into a U-shaped tube which is then electronically oscillated. The instrument
measures the frequency of oscillation, which is directly related to the density of the sample.
This method is fast, accurate, and requires only a small sample volume.[8]

Determination of Water Solubility
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The solubility of an ester in water is a critical parameter for its application in aqueous systems.

o Shake-Flask Method: An excess amount of the ester is added to a known volume of water in
a flask. The flask is then agitated at a constant temperature for a prolonged period to ensure
equilibrium is reached. The mixture is then allowed to stand, and the aqueous phase is
separated and analyzed (e.g., by chromatography or spectroscopy) to determine the
concentration of the dissolved ester. This method is suitable for substances with solubilities
above 0.01 g/L.[9]

e Column Elution Method: This method is preferred for poorly soluble substances. A solid
support in a column is coated with the test substance, and water is passed through the
column at a constant flow rate. The concentration of the substance in the eluate is monitored
over time until it reaches a plateau, which represents the water solubility.[9]

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive physical
characterization of a chemical substance like 2-Methoxyethyl laurate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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